Cas no 887707-23-5 (5-Iodo-3-trifluoromethyl-1H-pyridin-2-one)

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one is a halogenated pyridinone derivative with significant utility in synthetic organic chemistry and pharmaceutical research. The presence of both iodine and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in drug design, while the iodine substituent offers a versatile handle for further functionalization. This compound is particularly useful in the development of agrochemicals, bioactive molecules, and materials science applications due to its structural modularity and robust reactivity under controlled conditions.
5-Iodo-3-trifluoromethyl-1H-pyridin-2-one structure
887707-23-5 structure
Product Name:5-Iodo-3-trifluoromethyl-1H-pyridin-2-one
CAS No:887707-23-5
MF:C6H3F3INO
MW:288.993804216385
MDL:MFCD12024303
CID:820617
PubChem ID:11522099
Update Time:2025-08-05

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-3-(trifluoromethyl)pyridin-2(1H)-one
    • 5-Iodo-3-(trifluoromethyl)-2(1H)-pyridinone
    • 2-Hydroxy-5-Iodo-3-(trifluoromethyl)pyridine
    • 5-iodo-3-(trifluoromethyl)-1H-pyridin-2-one
    • 5-iodo-3-(trifluoromethyl)pyridin-2-ol
    • 5-Iodo-3-(trifluoromethyl)-2(1H)-pyridinone (ACI)
    • RB1085
    • EN300-104068
    • DB-026959
    • DTXSID20468007
    • CS-0096562
    • 2-hydroxy-3-trifluoromethyl-5-(iodo)pyridine
    • 2-Hydroxy-5-iodo-3-(trifluoromethyl)pyridine;5-Iodo-2-hydroxy-3-(trifluoromethyl)pyridine
    • 5-iodo-3-trifluoromethyl-2-pyridinol
    • 5-IODO-3-(TRIFLUOROMETHYL)-1,2-DIHYDROPYRIDIN-2-ONE
    • AKOS015853761
    • MB07299
    • AKOS022171436
    • MFCD12024303
    • SY035124
    • EK-0716
    • 5-Iodo-2-hydroxy-3-(trifluoromethyl)pyridine
    • AC-22597
    • SCHEMBL1701624
    • 887707-23-5
    • 2-HYDROXY-3-TRIFLUOROMETHYL-5-IODO-PYRIDINE
    • BCP31441
    • 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one
    • MDL: MFCD12024303
    • Inchi: 1S/C6H3F3INO/c7-6(8,9)4-1-3(10)2-11-5(4)12/h1-2H,(H,11,12)
    • InChI Key: ACMILMILHHLANU-UHFFFAOYSA-N
    • SMILES: O=C1C(C(F)(F)F)=CC(I)=CN1

Computed Properties

  • Exact Mass: 288.92100
  • Monoisotopic Mass: 288.92115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 2.11
  • Melting Point: 145-147℃
  • Boiling Point: 249.186 ℃ at 760 mmHg
  • Flash Point: 105℃
  • PSA: 32.86000
  • LogP: 1.99830

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one Security Information

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5-Iodo-3-trifluoromethyl-1H-pyridin-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  N-Iodosuccinimide Solvents: Acetonitrile ;  5 h, rt → 65 °C; cooled
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Ligand-accelerated non-directed C-H functionalization of arenes
Wang, Peng; Verma, Pritha; Xia, Guoqin; Shi, Jun; Qiao, Jennifer X.; et al, Nature (London, 2017, 551(7681), 489-493

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  N-Iodosuccinimide Solvents: Acetonitrile ;  5 h, 65 °C
Reference
Electrocatalyzed direct arene alkenylations without directing groups for selective late-stage drug diversification
Lin, Zhipeng; Dhawa, Uttam ; Hou, Xiaoyan; Surke, Max; Yuan, Binbin; et al, Nature Communications, 2023, 14(1),

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid ,  N-Iodosuccinimide Solvents: Acetonitrile ;  5 h, 65 °C
Reference
Synthesis of β-Arylethenesulfonyl Fluoride via Pd-Catalyzed Nondirected C-H Alkenylation
Chen, Xiao-Yue; Wu, Yichen; Zhou, Jian ; Wang, Peng ; Yu, Jin-Quan, Organic Letters, 2019, 21(5), 1426-1429

Production Method 4

Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Acetic acid ,  Acetonitrile ;  5 h, 65 °C
Reference
Process Development and Multikilogram-Scale Synthesis of a TRPV1 Antagonist
Cleator, Ed; Scott, Jeremy P.; Avalle, Paulo; Bio, Matthew M.; Brewer, Sarah E.; et al, Organic Process Research & Development, 2013, 17(12), 1561-1567

Production Method 5

Reaction Conditions
1.1 Reagents: Acetic acid ,  N-Iodosuccinimide Solvents: Acetonitrile ;  rt → 65 °C; 5 h, 65 °C; cooled
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Ligand-Promoted meta-C-H Functionalization of Benzylamines
Wang, Peng; Farmer, Marcus E.; Yu, Jin-Quan, Angewandte Chemie, 2017, 56(18), 5125-5129

Production Method 6

Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile ;  rt → 80 °C; overnight, 80 °C
Reference
Development of 5N-Bicalutamide, a High-Affinity Reversible Covalent Antiandrogen
de Jesus Cortez, Felipe; Nguyen, Phuong; Truillet, Charles; Tian, Boxue; Kuchenbecker, Kristopher M.; et al, ACS Chemical Biology, 2017, 12(12), 2934-2939

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one Raw materials

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one Preparation Products

Additional information on 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one

Introduction to 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one (CAS No. 887707-23-5)

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one (CAS No. 887707-23-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of an iodine atom and a trifluoromethyl group imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

The molecular formula of 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one is C8H4F3INO2, with a molecular weight of approximately 264.02 g/mol. The compound's structure consists of a pyridine ring substituted with an iodine atom at the 5-position and a trifluoromethyl group at the 3-position, along with a ketone functional group at the 2-position. This arrangement provides a robust platform for further chemical modifications and derivatizations, making it a valuable intermediate in organic synthesis.

In recent years, 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. The iodine substituent can be readily replaced through various coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, to introduce a wide range of functional groups. This versatility allows researchers to explore diverse chemical spaces and identify compounds with desired biological activities.

The trifluoromethyl group in 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one is known for its electron-withdrawing properties, which can influence the electronic distribution within the molecule. This characteristic can enhance the compound's binding affinity to specific biological targets, such as enzymes or receptors, thereby improving its pharmacological profile. Additionally, the presence of this group can contribute to the metabolic stability and bioavailability of the final drug candidates.

5-Iodo-3-trifluoromethyl-1H-pyridin-2-one has also shown promise in the development of radiolabeled tracers for positron emission tomography (PET) imaging. The iodine atom can be replaced with radioisotopes such as 124I or 123I, which are commonly used in PET studies to visualize and quantify biological processes in vivo. This application is particularly relevant in oncology and neurology, where non-invasive imaging techniques are crucial for early diagnosis and monitoring of disease progression.

In the context of medicinal chemistry, 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one has been utilized as a scaffold for designing inhibitors of various protein kinases. Protein kinases play critical roles in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. By incorporating this compound into kinase inhibitors, researchers aim to develop more potent and selective therapeutic agents that can effectively modulate these pathways.

The synthetic accessibility of 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one has been well-documented in the literature. Several efficient synthetic routes have been reported, including multistep sequences involving halogenation, fluorination, and cyclization reactions. These methods provide high yields and purity levels, making it feasible to produce large quantities of the compound for both research and industrial purposes.

In addition to its use as an intermediate in drug discovery, 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one has potential applications in other areas of chemistry and biology. For instance, it can serve as a ligand in coordination chemistry or as a building block for constructing supramolecular assemblies. The unique combination of functional groups within this molecule offers opportunities for exploring novel materials with tailored properties.

The safety profile of 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one is an important consideration for its practical use. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure laboratory safety. Researchers should follow standard guidelines for handling organic compounds and consult relevant safety data sheets (SDS) for detailed information on storage conditions and disposal procedures.

In conclusion, 5-Iodo-3-trifluoromethyl-1H-pyridin-2-one (CAS No. 887707-23-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for advancing research in medicinal chemistry, pharmaceutical development, and other related fields. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future scientific endeavors.

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